2-Acetoxy-6-hydroxymethyl-benzoic acid ethyl ester
Description
Scientific Research Applications
Catalysis and Synthesis
This compound is utilized in catalytic processes and synthesis of fine chemicals. Its structure, featuring an acetoxy group, allows for selective transformations in organic synthesis, such as protodeboronation of pinacol boronic esters . This is crucial in the development of pharmaceuticals and agrochemicals.
Pharmaceuticals
In pharmacology, esters like ETHYL 2-(ACETYLOXY)-6-(HYDROXYMETHYL)BENZOATE are often employed as prodrugs or intermediates in drug synthesis. They can enhance the solubility or stability of active pharmaceutical ingredients, and their hydrolysis under physiological conditions can release the active drug .
Material Science
Esters play a significant role in material science, particularly in polymer synthesis. They can act as monomers or cross-linking agents, contributing to the properties of plastics, resins, and fibers. The specific functionalities of this compound may influence polymer chain interactions and material characteristics .
Environmental Science
In environmental science, esters are studied for their biodegradability and potential impact on ecosystems. Understanding the breakdown products and pathways of compounds like ETHYL 2-(ACETYLOXY)-6-(HYDROXYMETHYL)BENZOATE is essential for assessing environmental risks and designing eco-friendly materials .
Biochemistry
In biochemistry, esters are involved in various biochemical processes. They can be substrates or inhibitors of enzymes, affecting metabolic pathways. Research into the biochemical interactions of esters can lead to insights into cellular functions and the development of therapeutic agents .
Agriculture
Esters are used in agriculture for their pesticidal properties or as growth regulators. The chemical structure of ETHYL 2-(ACETYLOXY)-6-(HYDROXYMETHYL)BENZOATE could be explored for such applications, potentially leading to the development of new agrochemicals .
properties
IUPAC Name |
ethyl 2-acetyloxy-6-(hydroxymethyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O5/c1-3-16-12(15)11-9(7-13)5-4-6-10(11)17-8(2)14/h4-6,13H,3,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWYKEUPSAVLVDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC=C1OC(=O)C)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetoxy-6-hydroxymethyl-benzoic acid ethyl ester | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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